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Compound of Interest

Compound Name: ML365

Cat. No.: B15586086 Get Quote

Essential Safety and Handling Guide for ML365
For researchers, scientists, and drug development professionals, the proper handling of

chemical compounds is paramount to ensure personal safety and maintain the integrity of

experimental results. This guide provides essential, immediate safety and logistical information

for the use and disposal of ML365 (CAS Number: 947914-18-3), a selective two-pore domain

potassium channel KCNK3/TASK1 inhibitor.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the first line of defense against

potential exposure. The following table summarizes the recommended PPE for handling

ML365.
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PPE Category Item
Specification/Stand
ard

Purpose

Eye Protection Safety Goggles

ANSI Z87.1-

compliant, chemical

splash goggles.[1]

Protects eyes from

splashes, dust, or

aerosols of the

compound.[1]

Face Shield
To be worn over

safety goggles.[1]

Provides an additional

layer of protection for

the face during

splash-prone

procedures.[1]

Hand Protection Gloves
Chemical-resistant

nitrile gloves.[1]

Prevents skin contact

with the compound.

Double-gloving is

recommended for

added safety.[1][2]

Body Protection Laboratory Coat
Full-length, buttoned,

with long sleeves.[1]

Protects skin and

personal clothing from

contamination.[1]

Closed-toe Shoes

Sturdy, non-perforated

shoes covering the

entire foot.[1]

Protects feet from

spills and dropped

objects.[1]

Respiratory Protection Fume Hood

Properly functioning

chemical fume hood.

[1]

To be used when

handling the solid

compound or

preparing solutions to

avoid inhalation of

dust or aerosols.[1]

Respirator
N95 or higher, based

on risk assessment.[3]

May be required for

specific procedures

where aerosolization

is likely and a fume

hood is not feasible.[3]
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Operational Plan: Handling and Experimental
Protocols
Handling Procedures:

Preparation: Before handling ML365, ensure all required PPE is correctly worn.[1] All work

with solid ML365 or concentrated solutions should be conducted in a certified chemical fume

hood to minimize inhalation risks.[1]

Weighing and Solution Preparation: When weighing the solid compound, use a draft shield to

prevent the powder from becoming airborne. Prepare solutions by slowly adding the solvent

to the solid to avoid splashing.[1]

Transport: When moving solutions of ML365 within the laboratory, use sealed, shatter-

resistant containers placed within a secondary container to prevent spills.[1]

Spill Management:

In the event of a spill, evacuate the area and prevent others from entering. For a small spill, if

you are trained and it is safe to do so, use an inert absorbent material to contain the substance.

Collect the absorbed material and contaminated debris into a designated hazardous waste

container. For large spills, or if you are not equipped to handle the spill, evacuate the area and

contact your institution's Environmental Health and Safety (EHS) office immediately.

Disposal Plan
Proper disposal of ML365 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: Dispose of unused solid ML365 as hazardous chemical waste in a clearly

labeled, sealed container.[4] Contaminated items such as pipette tips, gloves, and empty

vials should be collected in a designated hazardous waste bag or container.[3]

Liquid Waste (Solutions): Collect solutions of ML365 in a dedicated, sealed, and chemically

compatible waste container. The container must be clearly labeled as "Hazardous Waste"

and include the full chemical name: 2-methoxy-N-[3-[(3-methylbenzoyl)amino]phenyl]-

benzamide.[5] Never dispose of solutions containing ML365 down the drain.
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Empty Containers: Thoroughly rinse empty containers that held ML365. The first rinse

should be collected as hazardous waste. For containers of highly toxic chemicals, the first

three rinses must be collected as hazardous waste.[4]

Decontamination: Decontaminate all work surfaces and equipment that have come into

contact with ML365 using an appropriate solvent and cleaning agent. Collect all cleaning

materials as hazardous waste.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for pickup

and disposal by a licensed hazardous waste contractor.[4]

Experimental Workflow and Safety Diagram
The following diagram illustrates the standard workflow for handling ML365 in a laboratory

setting, emphasizing key safety checkpoints.
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Caption: Workflow for safe handling of ML365 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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